Cas no 40511-70-4 (3H,4H-pyrido[3,4-d]pyridazin-4-one)

3H,4H-pyrido[3,4-d]pyridazin-4-one structure
40511-70-4 structure
Product Name:3H,4H-pyrido[3,4-d]pyridazin-4-one
CAS No:40511-70-4
MF:C7H5N3O
MW:147.134100675583
MDL:MFCD09863968
CID:2625155
PubChem ID:12383508
Update Time:2025-04-21

3H,4H-pyrido[3,4-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3H,4H-pyrido[3,4-d]pyridazin-4-one
    • QBA51170
    • EN300-139869
    • 3H-PYRIDO[3,4-D]PYRIDAZIN-4-ONE
    • 40511-70-4
    • DTXSID90495603
    • PYRIDO[3,4-D]PYRIDAZIN-4(3H)-ONE
    • SCHEMBL14101692
    • SCHEMBL25857229
    • MFCD09863968
    • AS-42425
    • AKOS006310777
    • CS-0106967
    • MDL: MFCD09863968
    • Inchi: 1S/C7H5N3O/c11-7-6-4-8-2-1-5(6)3-9-10-7/h1-4H,(H,10,11)
    • InChI Key: KKQTYJJTLHAINM-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NC=CC=2C=NN1

Computed Properties

  • Exact Mass: 147.043261791Da
  • Monoisotopic Mass: 147.043261791Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 54.4Ų

3H,4H-pyrido[3,4-d]pyridazin-4-one Pricemore >>

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3H,4H-pyrido[3,4-d]pyridazin-4-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40511-70-4)3H,4H-pyrido[3,4-d]pyridazin-4-one
Order Number:A1086532
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:26
Price ($):1329.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:40511-70-4)3H,4H-pyrido[3,4-d]pyridazin-4-one
A1086532
Purity:99%
Quantity:1g
Price ($):1329.0
Email